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Glyceric acid (GA) is a natural three-carbon organic acid that plays a subtle but significant role in cellular

metabolism. The following table summarizes its core characteristics.

Aspect Technical Details

Chemical
Structure

A sugar acid; 2,3-dihydroxypropanoic acid with one carboxyl and two hydroxyl
groups on a chiral carbon (C-2) [1].

Primary Cellular
Function

Serves as a metabolic intermediate that can activate mitochondrial energy
metabolism [2].

Enzymatic
Metabolism

Primarily metabolized by glycerate kinase (GLYCTK), which consumes ATP to
phosphorylate D-glycerate into 2-phosphoglycerate, an intermediate in glycolysis

and gluconeogenesis [2].

Enzyme
Localization

GLYCTK has several splice variants localized in both the cytosol and

mitochondria [2]. A study on rat kidney cortex found the enzyme distributed in
both compartments [3].

Subcellular
Location of GA

Its presence is tied to its enzyme. Given GLYCTK's dual localization, GA
metabolism occurs in both the cytosol and mitochondria [2] [3].

Mechanism of Mitochondrial Activation
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A 2021 randomized double-blind, placebo-controlled human trial provided groundbreaking evidence for the

bioactivity of oral D-glyceric acid (DGA). The 25-day study on healthy volunteers aged 50-60 found that

DGA administration led to statistically significant, systemic upregulation of mitochondrial metabolism [2].

The proposed mechanism and key findings from this study are illustrated in the diagram below, which shows

how DGA intake influences cellular energy pathways.

Key Observed Outcomes

Oral D-Glyceric Acid (DGA) Intake

Transport into cells
via Monocarboxylate Transporters (MCTs)

Phosphorylation by
Glycerate Kinase (GLYCTK)

Production of
2-Phosphoglycerate (2-PG)

Entry into Glycolysis &
TCA Cycle

Downstream Metabolic Effects

Strong reduction in
Plasma Lactate

Upregulation of
Cellular NADH/NAD+ ratio

Reduction in
Systemic Inflammation

Enhanced
Membrane Integrity
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Mechanism of D-Glyceric Acid on Mitochondrial Metabolism

Potential Therapeutic and Research Applications

The observed metabolic effects translate into several promising research and therapeutic applications:

Mitochondrial Support & Healthy Aging: DGA may help address age-related declines in cellular
energy production and increased inflammation. The study concluded it could benefit the aging

population by alleviating energy metabolic challenges in key organs like the liver, CNS, and skeletal
muscles [2].

Liver and Ethanol Metabolism: Previous animal and in vitro studies indicate DGA can accelerate
ethanol and acetaldehyde oxidation, suggesting potential for supporting liver function and ethanol

metabolism [4] [1].
Functional Materials & Skincare: In vitro studies show sodium salts of GA and its glucosyl

derivative can enhance the viability of human dermal fibroblasts, increase collagen production, and
protect macromolecules like DNA and proteins from stress. This makes GA a candidate for advanced

skincare and cosmetic formulations [1].

Experimental Protocols and Key Considerations

For researchers aiming to investigate glyceric acid, the following details from the clinical trial provide a

methodological foundation.

Protocol
Aspect

Details from Clinical Study

Study Design 25-day, double-blind, placebo-controlled trial with 27 healthy volunteers (50-60 years

old) [2].

Dosing
Regimen

Two phases: An "acute" 4-day phase and a longer 21-day phase. A halved dose was

also tested in the second phase to check for sustained efficacy [2].

Key
Biomarkers

Primary: Plasma lactate, systemic inflammation markers (e.g., CRP). Secondary:
Mitochondrial-related mRNA in immune cells, creatine kinase, aspartate
aminotransferase (markers of membrane integrity), NADH/NAD+ ratio [2].
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Protocol
Aspect

Details from Clinical Study

Sample
Timing

Morning blood samples were taken 12 hours after the last DGA/placebo dose to

measure non-acute effects [2].

Enantiomer
Specificity

The study and most reports on biological activity specifically concern the D-isomer of

glyceric acid (DGA). The source and enantiomeric purity (e.g., 99% ee d-GA from
microbial production) are critical for experimental design and interpreting results [2]

[4].

Key Research and Clinical Implications

The discovery that DGA upregulates mitochondrial metabolism has several important implications, alongside

other noted areas of research.

Therapeutic Potential: DGA presents a promising nutraceutical or therapeutic candidate for
conditions involving mitochondrial dysfunction, age-related metabolic decline, and subclinical

inflammation [2].
Novel Mechanism: Its action represents a unique, system-level approach to modulating energy

metabolism, distinct from simply providing metabolic substrates [2].
Link to Rare Disease: It is crucial to distinguish the effects of supplemental DGA from the rare inborn

error of metabolism D-glyceric aciduria, which is caused by a deficiency in GLYCTK and leads to
pathological accumulation of DGA [2] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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